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Compound of Interest

Compound Name: 4-Chloro-4'-ethylbenzophenone

CAS No.: 71766-56-8

Cat. No.: B1302642 Get Quote

Executive Summary
4-Chloro-4'-ethylbenzophenone (CAS: 71766-56-8) is a halogenated aromatic ketone.[1][2]

[3] Unlike standard organic waste, this compound contains a chlorine substituent that dictates a

specific disposal pathway.

Immediate Operational Directives:

DO NOT mix with non-halogenated organic solvents (e.g., Acetone, Methanol waste

streams).

DO NOT dispose of down the drain.[4] It is toxic to aquatic life with long-lasting effects.[5]

MANDATORY: Segregate all solid and liquid waste containing this compound into

Halogenated Waste streams to ensure high-temperature incineration with acid gas

scrubbing.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in safe handling. The lipophilic

nature of the ethyl group combined with the stability of the benzophenone core makes this

compound persistent in the environment.
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Property Data Operational Implication

CAS Number 71766-56-8
Use for labeling and inventory

tracking.[2][3]

Molecular Formula C₁₅H₁₃ClO
Chlorine atom requires specific

incineration protocols.[2][3]

Physical State Solid (Crystalline/Powder)
Risk of dust generation;

inhalation hazard.[2][3][4]

Solubility
Insoluble in water; Soluble in

organics

Bioaccumulative potential;

requires organic solvent for

cleanup.[2][3]

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H411 (Aquatic Chronic)

Standard PPE (Nitrile gloves,

goggles) is mandatory.[2][3]

Pre-Disposal Assessment (Decision Logic)[2][3]
Effective disposal begins with characterization. The presence of the chlorine atom on the

aromatic ring renders this compound a precursor to dioxins if incinerated at insufficient

temperatures. Therefore, it must never enter standard "red can" (non-halogenated) waste

streams.[4]

Workflow: Waste Stream Segregation
The following logic gate ensures the compound reaches the correct incineration facility.
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Waste Generation:
4-Chloro-4'-ethylbenzophenone

Determine Physical State

Solid Waste
(Pure compound, contaminated gloves/paper)

Dry Material

Liquid Waste
(Dissolved in solvent/Mother Liquor)

Solution

STREAM A: Solid Hazardous Waste
(Label: Toxic, Halogenated Organic Solid)

Double Bag & Tag

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

STREAM B: Halogenated Solvent Waste
(Label: Halogenated Organic Liquid)

Yes (e.g., DCM)

STREAM B: Halogenated Solvent Waste
(Even if solvent is non-halogenated like Ethanol)

No (e.g., Ethanol)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Chloro-4'-ethylbenzophenone waste. Note that

even if dissolved in a non-halogenated solvent (like ethanol), the presence of the solute

requires the entire mixture to be treated as halogenated waste.[2][3]

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance or Spill Debris)
Applicability: Expired stocks, contaminated weighing boats, spill cleanup materials (sorbents),

and PPE.[3]
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Containment: Collect the solid material in a chemically compatible container. For pure

chemical stocks, keep in the original glass bottle if possible.

Secondary Containment: Place the primary container (or debris) inside a clear, heavy-duty

polyethylene (LDPE) hazardous waste bag (minimum 6 mil thickness).

Labeling: Affix a hazardous waste label.

Constituents: Write "4-Chloro-4'-ethylbenzophenone" and "Solid Debris".

Hazard Checkbox: Mark "Toxic" and "Irritant".

Segregation: Deposit into the lab's Solid Hazardous Waste Drum.

Scientific Rationale: Solids are often shredded before incineration. Segregating prevents

reaction with incompatible liquids in the waste stream.

Scenario B: Liquid Waste (Solutions & Mother Liquors)
Applicability: Reaction mixtures, rotary evaporator condensates, or washing solvents containing

the compound.

Selection of Carboy: Select a high-density polyethylene (HDPE) or glass carboy designated

for HALOGENATED WASTE.

Critical Error Prevention: Never pour this into the "Non-Halogenated/Flammables" carboy.

The chlorine content will violate the acceptance criteria for fuel-blending incineration

facilities.

Transfer: Use a funnel to prevent spillage. If the solution contains precipitated solids, filter

them out first (treat solids as Scenario A) to prevent clogging the carboy.

Logging: Immediately log the addition on the carboy's inventory sheet.

Entry: "Halogenated Organics (4-Chloro-4'-ethylbenzophenone solution)."

Volume: Record exact volume added.
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Spill Management & Emergency Response
In the event of an accidental release, rapid containment prevents environmental contamination.

Dry Spill (Powder)[2][3]
Isolate: Evacuate the immediate area to let any airborne dust settle (approx. 5 minutes).

PPE: Don nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If

powder volume is significant (>50g), wear a half-mask respirator with P100 cartridges.

Cleanup:

Do not dry sweep. This generates dust.

Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.

Scoop the wet slurry into a wide-mouth jar.

Disposal: Treat all cleanup materials as Scenario A (Solid Waste).

Wet Spill (Solution)[2][3]
Ventilation: Ensure fume hoods are active; open windows if safe.

Absorb: Use a universal spill pad or vermiculite.

Note: If dissolved in DCM or Chloroform, ensure the sorbent is compatible with aggressive

solvents.

Decontaminate: Wash the surface with a soap and water solution.[6] The compound is

lipophilic; water alone will not remove residues.

Disposal: Bag all saturated sorbents. Label as "Halogenated Solvent Debris".

Scientific & Regulatory Rationale
Why Segregate Halogenated Waste?
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The distinction between halogenated and non-halogenated waste is not merely bureaucratic; it

is based on combustion chemistry.

Incineration Chemistry: When non-halogenated solvents (acetone, ethanol) are burned, they

produce

and

. This allows them to be used as "fuel blends" in cement kilns.

The Chlorine Problem: Burning 4-Chloro-4'-ethylbenzophenone produces Hydrogen

Chloride gas (

) and, under incomplete combustion, polychlorinated dibenzodioxins (PCDDs).

Reaction:ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline ng-star-

inserted">

[2]

Required Treatment: Halogenated waste must be sent to specialized incinerators equipped

with acid gas scrubbers (using caustic soda) to neutralize the

and operate at higher temperatures (>1100°C) to ensure the complete destruction of the
aromatic ring, preventing dioxin formation [1].

Regulatory Context (US EPA/RCRA)
While 4-Chloro-4'-ethylbenzophenone may not have a specific "U" or "P" list code, it falls

under the "Cradle-to-Grave" responsibility of the generator.[2][3]

Waste Characterization: Due to the chlorine content, it is best practice to manage it under

the umbrella of F-listed spent halogenated solvents (if in solution) or as characteristic

hazardous waste to ensure compliance with 40 CFR 261.31 [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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